5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine, 95%

• IUPAC Name: 5-(4-chlorophenyl)-2,4-dimethoxypyrimidine
• InChI: InChI=1S/C12H11ClN2O2/c1-16-11-10(7-14-12(15-11)17-2)8-3-5-9(13)6-4-8/h3-7H,1-2H3
• InChI Key: MCSIOMVFXSMTPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1C2=CC=C(C=C2)Cl)OC
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol

Description

“5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” is a compound that belongs to the class of organic compounds known as pyrimidines and derivatives. Pyrimidines are aromatic heterocyclic compounds that consist of two nitrogen atoms (at positions 1 and 3) and four carbon atoms in a six-membered ring. The compound also contains a chlorophenyl group and two methoxy groups attached to the pyrimidine ring.

Synthesis Analysis

While specific synthesis methods for “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” were not found, similar compounds are often synthesized through various organic reactions. For instance, a new halogen substituted chalcone derivative was synthesized by Claisen-Schmidt condensation reaction.

Molecular Structure Analysis

The molecular structure of “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” would consist of a pyrimidine ring with a chlorophenyl group and two methoxy groups attached. The exact positions of these groups on the pyrimidine ring would depend on the specific synthesis method used.

Chemical Reactions Analysis

The chemical reactions involving “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” would depend on the specific conditions and reagents used. In general, pyrimidines can undergo a variety of reactions, including nucleophilic substitutions and electrophilic aromatic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” would depend on its specific structure. For instance, chlorophenols, which are related compounds, are solids at room temperature.

Mechanism of Action

The mechanism of action of “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” would depend on its specific biological targets. For instance, some compounds containing a 1,3,4-oxadiazole ring have been found to exhibit various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity.

Safety and Hazards

The safety and hazards associated with “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” would depend on its specific properties. For instance, some chlorophenols can cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The future directions for research on “5-(4-Chloro-phenyl)-2,4-dimethoxy-pyrimidine” could include further investigation of its biological activities and potential applications. For instance, compounds containing a 1,3,4-oxadiazole ring have shown potential as anticancer agents.